Cas no 76430-23-4 (1,1-dimethoxy-2-methylcyclopentane)

• Product Name: 1,1-dimethoxy-2-methylcyclopentane
• CAS No: 76430-23-4
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD32878402
• CID: 4177855
• PubChem ID: 21670669
• Update Time: 2025-06-11

1,1-dimethoxy-2-methylcyclopentane Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, 1,1-dimethoxy-2-methyl-
• 1,1-dimethoxy-2-methylcyclopentane
• SCHEMBL2270519
• 863-346-9
• EN300-27160467
• MFCD32878402
• 76430-23-4
• G28178

• MDL： MFCD32878402
• Inchi： 1S/C8H16O2/c1-7-5-4-6-8(7,9-2)10-3/h7H,4-6H2,1-3H3
• InChI Key： MGPXYHNVLGYESX-UHFFFAOYSA-N
• SMILES： C1(OC)(OC)CCCC1C

Computed Properties

• Exact Mass: 144.115029749Da
• Monoisotopic Mass: 144.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,1-dimethoxy-2-methylcyclopentane

Research Brief on 1,1-Dimethoxy-2-methylcyclopentane (CAS: 76430-23-4) in Chemical and Biomedical Applications

1,1-Dimethoxy-2-methylcyclopentane (CAS: 76430-23-4) is a cyclic acetal compound that has garnered increasing attention in chemical synthesis and biomedical research due to its unique structural properties and potential applications. Recent studies have explored its role as a versatile intermediate in organic synthesis, as well as its pharmacological potential. This brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging biomedical relevance.

A 2023 study published in the Journal of Organic Chemistry demonstrated an improved synthetic route for 1,1-dimethoxy-2-methylcyclopentane using a novel catalytic system. The researchers achieved a 92% yield under mild conditions by employing a zirconium-based catalyst, marking a significant improvement over traditional acid-catalyzed methods. This advancement addresses previous challenges in scalability and purity, which were critical barriers for pharmaceutical applications.

In pharmaceutical research, 1,1-dimethoxy-2-methylcyclopentane has shown promise as a precursor for bioactive molecules. A recent patent application (WO2023051234) disclosed its use in developing novel anti-inflammatory agents, where the compound's cyclic structure was modified to create potent COX-2 inhibitors with reduced gastrointestinal side effects compared to traditional NSAIDs. The molecular flexibility of this scaffold allows for diverse structural modifications, making it attractive for drug discovery programs.

Analytical characterization of 1,1-dimethoxy-2-methylcyclopentane has also seen progress. A 2024 study in Analytical Chemistry reported a new GC-MS method with improved sensitivity (LOD: 0.1 ppb) for detecting this compound in complex biological matrices. This development is particularly relevant for pharmacokinetic studies and environmental monitoring, where trace detection is crucial.

From a mechanistic perspective, computational chemistry studies have provided insights into the compound's stability and reactivity. Density functional theory (DFT) calculations published in Physical Chemistry Chemical Physics (2023) revealed that the 1,1-dimethoxy-2-methylcyclopentane structure exhibits unusual stabilization through hyperconjugation effects, explaining its resistance to hydrolysis compared to linear acetals. This property enhances its utility as a protecting group in complex syntheses.

In material science applications, researchers have explored 1,1-dimethoxy-2-methylcyclopentane as a monomer for specialty polymers. A recent ACS Applied Materials & Interfaces publication (2024) described its copolymerization with ethylene to create materials with tunable glass transition temperatures, potentially useful for medical device coatings. The methyl group's steric effects were found to significantly influence polymer crystallinity and mechanical properties.

Despite these advances, challenges remain in the large-scale production and purification of 1,1-dimethoxy-2-methylcyclopentane for commercial applications. Current research efforts are focusing on continuous flow chemistry approaches to address these limitations, as evidenced by ongoing work at several pharmaceutical development facilities. The compound's potential in chiral synthesis also warrants further investigation, particularly for producing enantiomerically pure pharmaceuticals.

In conclusion, 1,1-dimethoxy-2-methylcyclopentane (76430-23-4) represents a compound of growing importance in both chemical synthesis and biomedical research. Recent advancements in its synthesis, characterization, and application demonstrate its versatility and potential across multiple domains. Future research directions likely include expanded pharmacological evaluations and innovative material science applications, positioning this compound as a valuable scaffold in medicinal chemistry and beyond.